Cas no 902278-46-0 (N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 902278-46-0
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 5960838
• PubChem ID: 20869278
• Update Time: 2025-06-11

N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• AKOS001821396
• N-(4-ethoxyphenyl)-2-[3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-[3-[(4-methylphenyl)sulfonyl]-4-oxoquinolin-1(4H)-yl]acetamide
• N-(4-ethoxyphenyl)-2-[3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• F6548-1787
• 902278-46-0

• Inchi： 1S/C26H24N2O5S/c1-3-33-20-12-10-19(11-13-20)27-25(29)17-28-16-24(26(30)22-6-4-5-7-23(22)28)34(31,32)21-14-8-18(2)9-15-21/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key： BYTBZYNZGDFOEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=CC=CC=2N(CC(NC2C=CC(=CC=2)OCC)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Introduction to N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902278-46-0)

N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 902278-46-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoline derivatives class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its multiple functional groups, makes it a subject of interest for chemists and biochemists exploring novel pharmacophores.

The molecular structure of N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide incorporates several key features that contribute to its unique chemical properties. The presence of a 4-methylbenzenesulfonyl group at the 3-position of the quinoline ring enhances its interaction with biological targets, while the 4-ethoxyphenyl moiety at the nitrogen position influences its solubility and metabolic stability. These structural elements are critical in determining its pharmacokinetic behavior and potential therapeutic efficacy.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide, has been investigated for its potential role in modulating various biological pathways. Specifically, studies have focused on its interaction with enzymes and receptors involved in cancer progression and inflammation.

The synthesis of N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methylbenzenesulfonyl group and the formation of the quinoline core are critical steps that require expertise in organic synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule.

Evaluation of N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide in cellular and animal models has revealed promising results. Preliminary studies indicate that this compound exhibits inhibitory activity against certain kinases and transcription factors associated with cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways suggests potential applications in treating chronic inflammatory diseases.

The pharmacological profile of N-(4-ethoxyphenyl)-2-3-(4-methylbenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-y acetamide is further enhanced by its favorable pharmacokinetic properties. The presence of the 4 ethoxyphenyl b moiety improves solubility in both aqueous and lipid environments, facilitating better absorption and distribution within the body. This characteristic is particularly important for drug development, as it ensures effective delivery to target sites.

In conclusion, N-(N-( 90227846)) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for quinoline derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.